Cas no 895478-88-3 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide
• CAS No: 895478-88-3
• MF: C₁₉H₁₈FN₃O₄S
• MW: 403.42732667923
• CID: 6270658
• PubChem ID: 7254358
• Update Time: 2025-05-27

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide
• F2536-1297
• SMR000808530
• AB00909505-05
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-(4-fluorophenyl)sulfonylpropanamide
• HMS1656D05
• HMS3001E21
• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3-(4-fluorobenzenesulfonyl)propanamide
• 895478-88-3
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide
• CHEMBL1884836
• MLS001235166
• AKOS024657652

• Inchi： 1S/C19H18FN3O4S/c1-12-3-8-16(13(2)11-12)18-22-23-19(27-18)21-17(24)9-10-28(25,26)15-6-4-14(20)5-7-15/h3-8,11H,9-10H2,1-2H3,(H,21,23,24)
• InChI Key： WXGOYQMIZIWYQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CCC(NC1=NN=C(C2C=CC(C)=CC=2C)O1)=O)(=O)=O

Computed Properties

• Exact Mass: 403.10020540g/mol
• Monoisotopic Mass: 403.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide

Comprehensive Overview of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895478-88-3)

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895478-88-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both 2,4-dimethylphenyl and 4-fluorobenzenesulfonyl moieties in its structure enhances its reactivity and selectivity, making it a promising candidate for further study.

In recent years, the demand for heterocyclic compounds like 1,3,4-oxadiazoles has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in how modifications to the propanamide backbone can influence the compound's pharmacokinetic properties. For instance, the incorporation of a fluorobenzenesulfonyl group is believed to improve metabolic stability and bioavailability, addressing common challenges in drug development. This aligns with current trends in medicinal chemistry, where structure-activity relationship (SAR) studies are pivotal for optimizing lead compounds.

The synthesis of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide typically involves multi-step reactions, including cyclization and sulfonylation processes. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical intermediates and agrochemical formulations.

From an industrial perspective, the compound's potential extends beyond therapeutics. Its oxadiazole core is also explored in the development of organic electronic materials, such as light-emitting diodes (LEDs) and photovoltaic cells. This dual applicability underscores the growing intersection between chemical innovation and sustainable technology, a topic frequently searched by professionals in academia and industry alike.

Environmental and safety considerations are paramount when handling N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide. While it is not classified as hazardous under standard regulations, proper laboratory practices—such as the use of personal protective equipment (PPE) and adequate ventilation—are recommended. This aligns with broader discussions on green chemistry and responsible research, which emphasize minimizing waste and reducing environmental impact.

In conclusion, CAS No. 895478-88-3 represents a compelling example of how molecular design can yield compounds with multifaceted applications. Its relevance to drug discovery, material science, and sustainability makes it a subject of ongoing investigation. As research progresses, this compound may pave the way for breakthroughs in both healthcare and advanced materials, answering key questions posed by scientists and engineers worldwide.